Cas no 54904-22-2 (1H-Indole-3-propanoicacid, 5-chloro-)

• Product Name: 1H-Indole-3-propanoicacid, 5-chloro-
• CAS No: 54904-22-2
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD07437886
• CID: 380319
• PubChem ID: 185780
• Update Time: 2025-06-14

1H-Indole-3-propanoicacid, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoicacid, 5-chloro-
• 3-(5-chloro-1H-indol-3-yl)propanoic acid
• 5-CHLOROINDOLE-3-PROPIONIC ACID
• 1H-Indole-3-propanoicacid,5-chloro
• 3-(5-chloro-3-1H-indolyl)propanoic acid
• 3-(5-chloro-indol-3-yl)-propionic acid
• 5-chloro-1H-indole-3-propanoic acid
• 5-chloro-1H-indole-3-propionic acid
• SCHEMBL892530
• 54904-22-2
• 5-Chloro-1H-indole-3-propanoicacid
• AC8246
• 5-CHLOROINDOLE-3-PROPIONICACID
• IUIMRMMVZDAFQI-UHFFFAOYSA-N
• MFCD07437886
• 3-(5-chloro-1H-indol-3-yl)propanoicAcid
• DTXSID10203429
• FT-0763923
• SY250539
• 3-(5-Chloro-3-indolyl)propanoic Acid
• 1H-Indole-3-propanoic acid, 5-chloro-
• DB-026339

• MDL： MFCD07437886
• Inchi： 1S/C11H10ClNO2/c12-8-2-3-10-9(5-8)7(6-13-10)1-4-11(14)15/h2-3,5-6,13H,1,4H2,(H,14,15)
• InChI Key： IUIMRMMVZDAFQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2)CCC(=O)O

Computed Properties

• Exact Mass: 223.04000
• Monoisotopic Mass: 223.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• Density: 1.417
• Boiling Point: 447.9 °C at 760 mmHg
• Flash Point: 224.7 °C
• Refractive Index: 1.673
• PSA: 53.09000
• LogP: 2.83850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 1H-Indole-3-propanoicacid, 5-chloro-

Comprehensive Overview of 1H-Indole-3-propanoicacid, 5-chloro- (CAS No. 54904-22-2): Properties, Applications, and Research Insights

1H-Indole-3-propanoicacid, 5-chloro- (CAS No. 54904-22-2) is a chlorinated derivative of indole-3-propanoic acid, a compound of significant interest in organic chemistry and pharmaceutical research. This 5-chloro-substituted indole derivative exhibits unique structural features that make it valuable for synthetic applications and biological studies. The presence of the chloro group at the 5-position enhances its reactivity and potential for further functionalization, distinguishing it from other indole propanoic acid analogs.

In recent years, researchers have focused on indole-based compounds due to their prevalence in natural products and drug discovery. The 1H-Indole-3-propanoicacid, 5-chloro- scaffold is particularly noteworthy for its potential role in modulating enzymatic activity and receptor interactions. Studies suggest that this compound may serve as a precursor for designing bioactive molecules with applications in neurochemistry and plant growth regulation, aligning with current trends in sustainable agrochemicals and central nervous system (CNS) drug development.

The physicochemical properties of CAS No. 54904-22-2 contribute to its versatility. With a molecular formula of C₁₁H₁₀ClNO₂, it typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its UV-visible absorption spectrum shows characteristic peaks between 280-300 nm, a feature exploited in analytical detection methods. These properties are frequently discussed in chromatographic analysis forums and pharmaceutical quality control communities, reflecting user interest in compound characterization techniques.

Current research trends highlight the compound's potential in medicinal chemistry. The indole core structure is known to interact with various biological targets, and the 5-chloro modification may enhance binding affinity or metabolic stability. This has led to investigations into its possible role as a building block for serotonin receptor modulators or tryptophan pathway intermediates, topics frequently searched in academic databases and drug discovery platforms.

From a synthetic chemistry perspective, 1H-Indole-3-propanoicacid, 5-chloro- serves as a valuable intermediate. Its preparation typically involves electrophilic aromatic substitution reactions on the indole ring, followed by side chain elongation. Modern green chemistry approaches have optimized these procedures to reduce environmental impact, addressing growing concerns about sustainable synthesis in the chemical industry. These advancements respond to frequent queries about eco-friendly organic synthesis methods in research communities.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy (showing distinct proton environments) and mass spectrometry (with characteristic fragmentation patterns). These methods are crucial for quality assessment, particularly when the material is used in pharmaceutical intermediates or bioconjugation chemistry. Recent publications have emphasized the importance of spectroscopic validation for indole derivatives, a topic generating substantial discussion in analytical chemistry circles.

In material science applications, the π-conjugated system of this chlorinated indole derivative shows promise for organic electronic materials. Its ability to participate in charge-transfer complexes makes it interesting for developing molecular sensors or photovoltaic components. These applications align with current research trends in organic optoelectronics, a field experiencing rapid growth due to demands for flexible electronic devices.

Safety considerations for handling 1H-Indole-3-propanoicacid, 5-chloro- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. This practical information responds to frequent searches about chemical handling best practices in academic and industrial settings.

The commercial availability of CAS No. 54904-22-2 through specialty chemical suppliers has facilitated its research applications. Current market trends show increasing demand for high-purity indole derivatives, driven by pharmaceutical and agrochemical development needs. Suppliers often highlight batch-to-batch consistency and certificates of analysis as key purchasing criteria, reflecting user priorities in research chemical procurement.

Future research directions for this compound may explore its potential in biocatalysis or as a template for metal-organic frameworks (MOFs). The intersection of heterocyclic chemistry with these emerging fields represents an exciting frontier, frequently mentioned in grant proposals and interdisciplinary research discussions. Such developments could further elevate the importance of 5-chloroindole-3-propanoic acid derivatives in advanced material and life science applications.